(5E)-5-(3-ethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(3-ethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H11NO2S2/c1-2-15-9-5-3-4-8(6-9)7-10-11(14)13-12(16)17-10/h3-7H,2H2,1H3,(H,13,14,16)/b10-7+
• InChI Key: ILTPDFXVEVRXRT-JXMROGBWSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C=C2C(=O)NC(=S)S2
• Isomeric SMILES: CCOC1=CC=CC(=C1)/C=C/2\C(=O)NC(=S)S2
• Molecular Formula: C12H11NO2S2
• Molecular Weight: 265.4 g/mol

Description

The compound is a thiazole derivative. Thiazoles are a class of organic compounds that include a five-membered C3NS ring. The thiazole ring is a component of vitamin B1 (thiamine) and many pharmaceuticals.

Molecular Structure Analysis

The compound contains a thiazole ring, which is a type of heterocyclic compound. It also has an ethoxy group attached to a benzylidene component.

Scientific Research Applications

Organic Synthesis and Catalysis

• Pinacol Boronic Esters : This compound serves as a valuable building block in organic synthesis. While many protocols exist for functionalizing alkyl boronic esters, protodeboronation (removing the boron group) is less explored. . This advancement opens up new avenues for designing complex molecules.
• Hydromethylation of Alkenes : The same protocol allows for formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. By pairing protodeboronation with a Matteson–CH₂–homologation, researchers achieved this valuable reaction. .

Material Science

• Non-Centrosymmetric Schiff Base Material : A derivative of this compound, 4-Nitro-benzoic acid (3-ethoxy-2-hydroxy-benzylidene)-hydrazide , was synthesized and grown as a single crystal. . This property makes it interesting for designing optical devices.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many thiazole derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard details. As with all chemicals, appropriate safety measures should be taken when handling and storing to prevent harm.

Future Directions

Thiazole derivatives are a focus of ongoing research due to their presence in many biologically active compounds. Future research may explore the potential applications of this compound in pharmaceuticals or other industries.